Cas no 1521114-14-6 (3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid)

3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid structure
1521114-14-6 structure
Product Name:3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid
CAS No:1521114-14-6
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD28388690
CID:4603789
PubChem ID:82618757
Update Time:2024-11-04

3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-(tert-butoxycarbonyl)azetidin-3-yl)propanoic acid
    • 3-Azetidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-
    • N-Boc-3-azetidinepropanoic acid
    • 3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid
    • WKC11414
    • MFCD28388690
    • D74021
    • EN300-322710
    • DB-423686
    • F2158-1593
    • AKOS022931150
    • CS-0079042
    • 1521114-14-6
    • 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid
    • 3-(1-(tert-butoxycarbonyl)azetidin-3-yl)propanoicacid
    • 3-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]propanoic acid
    • SCHEMBL16629053
    • 3-[1-(tert-butoxycarbonyl)azetidin-3-yl]propanoic acid
    • MDL: MFCD28388690
    • Inchi: 1S/C11H19NO4/c1-11(2,3)16-10(15)12-6-8(7-12)4-5-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
    • InChI Key: TUYWARXNNONHLS-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CC(CCC(O)=O)C1

Computed Properties

  • Exact Mass: 229.13140809g/mol
  • Monoisotopic Mass: 229.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66.8Ų

3-(1-tert-butoxycarbonylazetidin-3-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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